Cas no 2228912-40-9 (1-ethynyl-1-(methylsulfanyl)methylcyclopropane)

• Product Name: 1-ethynyl-1-(methylsulfanyl)methylcyclopropane
• CAS No: 2228912-40-9
• MF: C₇H₁₀S
• MW: 126.219300746918
• CID: 6352437
• PubChem ID: 165651327
• Update Time: 2025-06-07

1-ethynyl-1-(methylsulfanyl)methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-1-(methylsulfanyl)methylcyclopropane
• EN300-1767787
• 2228912-40-9
• 1-ethynyl-1-[(methylsulfanyl)methyl]cyclopropane

• Inchi： 1S/C7H10S/c1-3-7(4-5-7)6-8-2/h1H,4-6H2,2H3
• InChI Key： NZGFFRCBGCIVIL-UHFFFAOYSA-N
• SMILES： S(C)CC1(C#C)CC1

Computed Properties

• Exact Mass: 126.05032149g/mol
• Monoisotopic Mass: 126.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-ethynyl-1-(methylsulfanyl)methylcyclopropane

Introduction to 1-ethynyl-1-(methylsulfanyl)methylcyclopropane (CAS No. 2228912-40-9)

1-ethynyl-1-(methylsulfanyl)methylcyclopropane, identified by the CAS number 2228912-40-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This cyclopropane derivative features a unique structural motif, combining an ethynyl group with a methylsulfanyl substituent, which imparts distinct chemical properties and reactivity patterns. The cyclopropane ring itself is known for its high ring strain, making it a versatile scaffold for designing bioactive molecules with potential pharmaceutical applications.

The compound’s structure, characterized by its rigid three-membered ring, enhances its suitability for interactions with biological targets. The presence of the ethynyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of complex heterocyclic compounds. Additionally, the methylsulfanyl (thiomethyl) group introduces polarity and potential hydrogen bonding capabilities, influencing both the compound’s solubility and its interaction with biological systems.

In recent years, there has been growing interest in cyclopropane derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cyclopropane-containing molecules can exhibit inhibitory effects on various enzymes, including those involved in inflammatory pathways and metabolic disorders. The compound 1-ethynyl-1-(methylsulfanyl)methylcyclopropane (CAS No. 2228912-40-9) is being explored as a potential lead compound in drug discovery initiatives aimed at developing novel therapeutic agents.

One of the most compelling aspects of this molecule is its synthetic accessibility. The cyclopropane ring can be constructed via various methods, including cycloaddition reactions and metal-catalyzed cyclizations. The ethynyl functionality further expands synthetic possibilities, enabling the introduction of aryl or heteroaryl groups through palladium-catalyzed transformations. This flexibility makes it an attractive building block for medicinal chemists seeking to develop libraries of diverse compounds for high-throughput screening.

Recent advancements in computational chemistry have also contributed to the study of 1-ethynyl-1-(methylsulfanyl)methylcyclopropane (CAS No. 2228912-40-9). Molecular modeling studies suggest that the compound can adopt multiple conformations due to the presence of the rigid cyclopropane ring and the flexible substituents. These studies have provided insights into how the molecule might interact with biological targets at the atomic level, guiding efforts to optimize its pharmacological properties.

The methylsulfanyl group in particular has been highlighted as a key feature for drug design. Thiol-containing compounds are known to participate in redox-sensitive interactions within biological systems, making them valuable candidates for therapeutic applications. For example, derivatives of this class have shown promise in modulating oxidative stress-related diseases and cancer pathways. The incorporation of such functional groups into cyclic scaffolds like cyclopropanes enhances their potential as drug candidates by improving bioavailability and target specificity.

Another area of interest is the application of 1-ethynyl-1-(methylsulfanyl)methylcyclopropane (CAS No. 2228912-40-9) in materials science and polymer chemistry. The unique reactivity of the ethynyl group allows for its incorporation into polymers via polymerization reactions, resulting in materials with enhanced mechanical properties or specific chemical functionalities. Such polymers could find applications in coatings, adhesives, or even biodegradable materials.

The synthesis of this compound also highlights modern trends in green chemistry. Researchers have been exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. For instance, transition-metal-catalyzed reactions have been optimized to achieve selective functionalization without generating hazardous byproducts. These approaches align with broader efforts to make chemical synthesis more sustainable and environmentally friendly.

In conclusion, 1-ethynyl-1-(methylsulfanyl)methylcyclopropane (CAS No. 2228912-40-9) represents a fascinating example of how structural innovation can drive pharmaceutical discovery and material science advancements. Its unique combination of reactivity features—such as the ethynyl and methylsulfanyl groups—makes it a versatile intermediate for constructing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.